2-(2,5-dimethylphenyl)-4-(4-morpholinylcarbonyl)quinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,5-dimethylphenyl)-4-(4-morpholinylcarbonyl)quinoline, also known as DMQX, is a potent and selective antagonist of the ionotropic glutamate receptor, specifically the AMPA receptor subtype. DMQX has been used extensively in scientific research to study the role of AMPA receptors in various physiological and pathological processes.
Mechanism of Action
2-(2,5-dimethylphenyl)-4-(4-morpholinylcarbonyl)quinoline acts as a competitive antagonist of the AMPA receptor, blocking the binding of glutamate to the receptor and preventing the influx of calcium ions into the cell. This inhibition of AMPA receptor activity can lead to a variety of physiological effects, depending on the specific neural circuitry involved.
Biochemical and Physiological Effects:
This compound has been shown to modulate a wide range of physiological processes, including synaptic plasticity, learning and memory, pain perception, and addiction. In animal models, this compound has been shown to reduce the development of tolerance to opioids, suggesting a potential therapeutic role in the treatment of opioid addiction.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2,5-dimethylphenyl)-4-(4-morpholinylcarbonyl)quinoline in scientific research is its high potency and selectivity for the AMPA receptor subtype. This allows for precise modulation of AMPA receptor activity without affecting other glutamate receptor subtypes. However, one limitation of this compound is its relatively short half-life, which can make it difficult to maintain a consistent level of receptor blockade over extended periods of time.
Future Directions
There are several potential future directions for research involving 2-(2,5-dimethylphenyl)-4-(4-morpholinylcarbonyl)quinoline and AMPA receptor modulation. One area of interest is the development of more selective AMPA receptor antagonists that can target specific subunits of the receptor. Another potential direction is the investigation of the therapeutic potential of AMPA receptor modulation in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Additionally, further research is needed to elucidate the precise mechanisms underlying the effects of this compound on synaptic plasticity and learning and memory.
Synthesis Methods
2-(2,5-dimethylphenyl)-4-(4-morpholinylcarbonyl)quinoline can be synthesized through a multi-step process involving the condensation of 2,5-dimethylbenzaldehyde with ethyl acetoacetate, followed by cyclization with ammonium acetate and subsequent reaction with morpholine and phosgene. The final product is purified through column chromatography.
Scientific Research Applications
2-(2,5-dimethylphenyl)-4-(4-morpholinylcarbonyl)quinoline has been widely used in scientific research to study the role of AMPA receptors in various physiological and pathological processes, including synaptic plasticity, learning and memory, pain perception, and addiction. This compound has also been used to investigate the potential therapeutic effects of AMPA receptor modulation in various neurological disorders.
Properties
IUPAC Name |
[2-(2,5-dimethylphenyl)quinolin-4-yl]-morpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O2/c1-15-7-8-16(2)18(13-15)21-14-19(17-5-3-4-6-20(17)23-21)22(25)24-9-11-26-12-10-24/h3-8,13-14H,9-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDDDEKGEJNMNDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=NC3=CC=CC=C3C(=C2)C(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.